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Compound of Interest

Compound Name: 4-Vinylcyclohexene

Cat. No.: B086511 Get Quote

A Spectroscopic Deep Dive into 4-
Vinylcyclohexene
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Technical Guide to the Spectroscopic Profile of 4-Vinylcyclohexene.

This whitepaper provides an in-depth analysis of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for the organic compound 4-
Vinylcyclohexene. Detailed experimental protocols and a visual representation of the

molecule's structural elucidation through spectroscopy are included to support research and

development activities.

Executive Summary
4-Vinylcyclohexene (4-VCH) is a cyclic olefin of significant interest in chemical synthesis and

as a precursor to various polymers and specialty chemicals. A thorough understanding of its

spectroscopic characteristics is paramount for its identification, quantification, and the analysis

of reaction kinetics and metabolite formation. This document compiles and interprets the

essential spectroscopic data for 4-VCH, presenting it in a clear and accessible format for

laboratory professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of 4-
Vinylcyclohexene.

¹H NMR Spectroscopy
The proton NMR spectrum of 4-Vinylcyclohexene exhibits distinct signals corresponding to

the vinylic and aliphatic protons in the molecule.

Table 1: ¹H NMR Spectroscopic Data for 4-Vinylcyclohexene

Chemical Shift (δ) ppm Multiplicity Assignment

5.68 m
H-1, H-2 (Cyclohexene C=C-

H)

5.45 m H-7 (-CH=CH₂)

4.95 m H-8, H-8' (=CH₂)

2.07 m H-3, H-6 (Allylic CH₂)

1.75 m H-5 (Allylic CH₂)

1.25 m H-4 (Tertiary CH)

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides a count of the unique carbon environments within the

4-Vinylcyclohexene molecule.[1][2]

Table 2: ¹³C NMR Spectroscopic Data for 4-Vinylcyclohexene[1][2]
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Chemical Shift (δ) ppm Assignment

143.81 C-7 (-CH=CH₂)

126.93 C-1 or C-2 (Cyclohexene C=C)

126.13 C-1 or C-2 (Cyclohexene C=C)

112.38 C-8 (=CH₂)

37.68 C-4 (Tertiary CH)

31.12 C-3 or C-6 (Allylic CH₂)

28.51 C-3 or C-6 (Allylic CH₂)

24.94 C-5 (Aliphatic CH₂)

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in 4-
Vinylcyclohexene, particularly the carbon-carbon double bonds.

Table 3: Infrared (IR) Absorption Data for 4-Vinylcyclohexene

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3080 C-H Stretch Vinylic C-H

3015 C-H Stretch Vinylic C-H (Cyclohexene)

2920 C-H Stretch Aliphatic C-H

2840 C-H Stretch Aliphatic C-H

1645 C=C Stretch Vinylic C=C

1655 C=C Stretch Cyclohexene C=C

990, 910 C-H Bend Vinylic C-H (out-of-plane)

660 C-H Bend
Cyclohexene C-H (out-of-

plane)
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Mass Spectrometry (MS)
Mass spectrometry of 4-Vinylcyclohexene provides information on its molecular weight and

fragmentation pattern, which is crucial for its identification in complex mixtures. The electron

ionization (EI) mass spectrum is characterized by a molecular ion peak and several key

fragment ions.

Table 4: Mass Spectrometry Data for 4-Vinylcyclohexene

m/z Relative Intensity (%) Proposed Fragment

108 25 [C₈H₁₂]⁺• (Molecular Ion)

93 15 [C₇H₉]⁺

79 95 [C₆H₇]⁺

80 30 [C₆H₈]⁺

54 100
[C₄H₆]⁺ (Butadiene radical

cation)

39 40 [C₃H₃]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented.

NMR Spectroscopy
Instrument: Varian A-60 or equivalent NMR spectrometer.[1]

Solvent: Deuterated chloroform (CDCl₃).[1][2]

Reference: Tetramethylsilane (TMS) at 0 ppm.

Sample Concentration: Approximately 5-10 mg of 4-Vinylcyclohexene in 0.5 mL of solvent.

IR Spectroscopy
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Instrument: Perkin-Elmer 621 Grating IR Spectrophotometer or equivalent FTIR

spectrometer.

Sample Preparation: A thin film of neat liquid 4-Vinylcyclohexene between two potassium

bromide (KBr) or sodium chloride (NaCl) plates.

Technique: Transmission.

Mass Spectrometry
Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Ionization Method: Electron Ionization (EI) at 70 eV.

Analysis Mode: Full scan to detect all fragment ions.

Spectroscopic Data Relationship Diagram
The following diagram illustrates the relationship between the different spectroscopic

techniques and the structural information they provide for 4-Vinylcyclohexene.
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Spectroscopic Analysis of 4-Vinylcyclohexene
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Caption: Relationship between spectroscopic methods and the structural data obtained for 4-
Vinylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Vinylcyclohexene spectroscopic data (NMR, IR, Mass
Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086511#4-vinylcyclohexene-spectroscopic-data-nmr-
ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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